Cas no 1955557-28-4 (2-(1-methyl-1H-pyrazol-5-yl)oxane-3-carboxylic acid)

• Product Name: 2-(1-methyl-1H-pyrazol-5-yl)oxane-3-carboxylic acid
• CAS No: 1955557-28-4
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• MDL: MFCD29034370
• CID: 5153272
• PubChem ID: 122236289
• Update Time: 2025-11-01

2-(1-methyl-1H-pyrazol-5-yl)oxane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-3-carboxylic acid, tetrahydro-2-(1-methyl-1H-pyrazol-5-yl)-
• 2-(1-methyl-1H-pyrazol-5-yl)oxane-3-carboxylic acid

• MDL： MFCD29034370
• Inchi： 1S/C10H14N2O3/c1-12-8(4-5-11-12)9-7(10(13)14)3-2-6-15-9/h4-5,7,9H,2-3,6H2,1H3,(H,13,14)
• InChI Key： DEWRNFXTBYEBJE-UHFFFAOYSA-N
• SMILES： C1(C2N(C)N=CC=2)OCCCC1C(O)=O

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 419.2±45.0 °C at 760 mmHg
• Flash Point: 207.3±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-(1-methyl-1H-pyrazol-5-yl)oxane-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(1-methyl-1H-pyrazol-5-yl)oxane-3-carboxylic acid

Comprehensive Overview of 2-(1-methyl-1H-pyrazol-5-yl)oxane-3-carboxylic acid (CAS No. 1955557-28-4)

2-(1-methyl-1H-pyrazol-5-yl)oxane-3-carboxylic acid (CAS No. 1955557-28-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a pyrazole ring and an oxane (tetrahydropyran) moiety, which contributes to its potential applications in drug discovery and material science. The presence of a carboxylic acid functional group further enhances its reactivity, making it a versatile intermediate for synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 2-(1-methyl-1H-pyrazol-5-yl)oxane-3-carboxylic acid has surged due to their role in developing novel therapeutics. Researchers are particularly interested in its potential as a bioactive scaffold for targeting enzymes or receptors involved in inflammatory and metabolic disorders. The compound's structural diversity aligns with current trends in fragment-based drug design, a strategy widely adopted by pharmaceutical companies to accelerate lead optimization.

From a synthetic perspective, CAS No. 1955557-28-4 exemplifies the growing importance of sustainable chemistry. Its synthesis often involves catalytic methods or green solvents, addressing environmental concerns raised by regulatory bodies. This aligns with the broader industry shift toward eco-friendly manufacturing—a topic frequently searched in academic and industrial forums. The compound's stability under physiological conditions also makes it a candidate for prodrug development, another hot topic in medicinal chemistry circles.

The agrochemical sector has explored derivatives of 2-(1-methyl-1H-pyrazol-5-yl)oxane-3-carboxylic acid for their potential as plant growth regulators or pesticide synergists. Its pyrazole-oxane hybrid structure may interact with biological targets in pests while minimizing environmental persistence—a key consideration given increasing restrictions on traditional agrochemicals. This dual applicability in pharma and agro domains positions the compound as a multipurpose building block, a frequently searched term among synthetic chemists.

Analytical characterization of 1955557-28-4 typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods confirm the compound's purity and stereochemistry—critical parameters for regulatory submissions. The rise of AI-assisted molecular modeling has further streamlined its study, allowing researchers to predict properties like solubility or protein-binding affinity before laboratory testing, a workflow increasingly documented in recent publications.

Supply chain dynamics for such specialized chemicals reflect broader market trends. While 2-(1-methyl-1H-pyrazol-5-yl)oxane-3-carboxylic acid remains a low-volume high-value product, manufacturers are adopting just-in-time production models to reduce inventory costs—a strategy often queried in procurement forums. Its shelf-life considerations and storage conditions (typically ambient temperature under inert atmosphere) are also frequently discussed topics among laboratory managers.

Future research directions may explore the compound's utility in covalent inhibitor design or metal-organic frameworks (MOFs), two rapidly evolving fields. Its hydrogen-bonding capacity and conformational flexibility could enable novel applications in catalysis or drug delivery systems. Such interdisciplinary potential makes CAS 1955557-28-4 a recurring subject in grant proposals and patent filings worldwide.